2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanol
• InChI: InChI=1S/C11H13ClO/c12-7-11(13)10-5-4-8-2-1-3-9(8)6-10/h4-6,11,13H,1-3,7H2
• InChI Key: PESXDVYIZJDOIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C(CCl)O

Description

2-Chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is a chloro-substituted secondary alcohol featuring a 2,3-dihydroindenyl moiety. The indenyl group confers rigidity to the structure, while the chlorine and hydroxyl groups influence its reactivity and stereochemical properties. highlights its ketone precursor, 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone, which can be reduced to the target alcohol via catalytic or biocatalytic methods .

Preparation Methods

Reduction of the Corresponding Ketone

The most common and direct method to prepare 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol involves the selective reduction of the ketone 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone. This approach preserves the stereochemical integrity of the molecule and is widely reported in medicinal chemistry contexts.

• Starting Material: 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone
• Reducing Agents: Common hydride donors such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) under controlled conditions.
• Solvents: Typically carried out in protic solvents like ethanol or methanol.
• Conditions: Low temperature to prevent over-reduction or side reactions.

This method yields the secondary alcohol with high selectivity and efficiency.

Enzymatic Ketoreductase-Catalyzed Reduction

Recent advances demonstrate the use of ketoreductase enzymes derived from genetically engineered bacteria (e.g., Escherichia coli or Saccharomyces cerevisiae) to catalyze the reduction of α-chloro ketones to their corresponding chiral alcohols with excellent enantiomeric excess (ee) values.

• Process: Biocatalytic reduction in aqueous buffer with coenzymes such as NADP.
• Advantages: High stereoselectivity (ee ~100%), environmentally friendly, mild reaction conditions.
• Scale: Demonstrated from milligram to kilogram scale with consistent yields.
• Example Reaction Conditions:
  • Substrate concentration: 1.5 g to 7.0 kg scale.
  • Buffer: Phosphate buffer pH 6.9–7.8.
  • Temperature: 25–40 °C.
  • Reaction time: 16–24 hours.
  • Coenzyme NADP and isopropanol as co-substrate for regeneration.

This method is especially suitable for preparing enantiomerically pure 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol derivatives.

Alkylation of Indanone Derivatives

Another preparative approach involves the alkylation of indanone or indene derivatives to introduce the 2-chloroethyl side chain, followed by selective reduction or functional group transformation.

• Step 1: Acylation or α-chlorination of indanone derivatives to form 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone.
• Step 2: Nucleophilic substitution or reduction to obtain the corresponding alcohol.
• Reagents: Alkyl halides, bases, and reducing agents.
• Applications: Used in medicinal chemistry for synthesizing receptor ligands and intermediates.

Detailed Preparation Procedure Example (Ketoreductase Catalysis)

Step	Reagents/Conditions	Description	Outcome
1	Culture E. coli expressing ketoreductase enzyme	Induce enzyme production with IPTG at 25 °C for 16 h	Harvest ketoreductase cells
2	Resuspend cells in phosphate buffer (pH 7.5)	Sonicate to lyse cells and obtain enzyme solution	Enzyme preparation
3	Add substrate (α-chloro ketone), isopropanol, NADP+	Stir at 28–40 °C for 16–24 h in phosphate buffer	Enzymatic reduction to chiral alcohol
4	Filter and extract product with organic solvent	Dry and concentrate under reduced pressure	Obtain pure (S)- or (R)-2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol
5	Analyze by HPLC for conversion and enantiomeric excess	Conversion >99%, ee = 100%	High purity and yield

This biocatalytic method offers a green, scalable, and highly selective route to the target alcohol.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents/Enzymes	Advantages	Limitations
Chemical Reduction	2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone	NaBH4, LiAlH4	Simple, widely used, good yield	Less stereoselective
Enzymatic Ketoreductase Catalysis	α-chloro ketone derivative	Ketoreductase enzyme, NADP+	High stereoselectivity, eco-friendly	Requires enzyme production
Alkylation of Indanone	Indanone derivatives	Alkyl halides, bases	Versatile for structural modifications	Multi-step, possible side reactions

Research Findings and Applications

• The compound and its derivatives have been studied for potential applications in medicinal chemistry, including as receptor ligands for central nervous system targets.
• Enzymatic preparation methods achieve near-perfect enantiomeric purity, crucial for pharmaceutical applications.
• Chemical reduction remains a practical approach for laboratory-scale synthesis but may require chiral resolution for enantiopure products.

Chemical Reactions Analysis

Types of Reactions

2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of 1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophiles such as sodium azide or sodium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethanone.

Reduction: Formation of 1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol.

Substitution: Formation of various substituted ethan-1-ol derivatives depending on the nucleophile used.

Scientific Research Applications

2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol exerts its effects depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The chloro group can participate in electrophilic interactions, while the hydroxyl group can form hydrogen bonds, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

2-Chloro-1-(2',4'-Dichlorophenyl)Ethan-1-ol (2e)

• Synthesis : Produced via chemical reduction using triethylamine and chiral ruthenium complexes (97–99% yield, 90–92% ee) or biocatalysis with Yarrowia lipolytica A50 (>99% conversion, 48% ee) and Rhodotorula rubra KCh 82 (>99% conversion, 91% ee after 1 day; 99% ee after 6 days) .

2-Chloro-1-(4'-Chlorophenyl)Ethan-1-ol (2d)

• Synthesis : Biotransformation with Rhodotorula rubra yields (R)-(−)-2d with 96% ee (97% conversion in 1 day) and >99% ee after 9 days .
• Comparison : The para-chlorophenyl group offers a planar aromatic system, contrasting with the fused bicyclic indenyl group in the target compound, which may influence receptor binding or crystal packing.

Indenyl Derivatives

5-Chloro-2,3-Dihydro-1H-Inden-1-ol

• Structure: A structural isomer of the target compound, with the hydroxyl group at the 1-position of the indenyl ring instead of the ethanolic chain .
• Implications : The positional difference alters hydrogen-bonding capacity and steric effects, impacting solubility and interaction with biological targets.

1-(2,3-Dihydro-1H-Inden-5-yl)-2-Phenyl-2-(Pyrrolidin-1-yl)-Ethanone (Indapyrophenidone)

• Application: A cathinone-derived psychoactive substance with a ketone group and pyrrolidine substituent .

Pharmaceutical Analogs

GDC-0879 (B-Raf Kinase Inhibitor)

• Structure : Contains a 2,3-dihydroindenyl group linked to a pyrazole-hydroxylamine moiety .
• The target compound’s simpler structure lacks the pyrazole and hydroxyimino groups critical for B-Raf binding .

Data Tables

Table 2. Structural Comparison of Indenyl Derivatives

Compound	Key Substituents	Functional Groups	Biological Relevance
Target Compound	2-Chloroethanol, indenyl	−OH, −Cl	Chiral intermediate
5-Chloro-1-indanol	−OH at indenyl 1-position	−OH, −Cl	Isomeric scaffold
Indapyrophenidone	Pyrrolidine, phenyl, ketone	−C=O, −N-pyrrolidine	Psychoactive substance
GDC-0879	Pyrazole, hydroxyimino	−N=O, −N-pyridine	B-Raf kinase inhibitor

Research Findings and Implications

• Biocatalysis Superiority: and demonstrate that microbial strains like Rhodotorula rubra achieve higher enantiopurity (>99% ee) compared to chemical synthesis (~90% ee) for chloroethanol derivatives . This suggests biocatalysis as a preferred method for producing the target compound.
• Pharmacological Potential: While GDC-0879’s indenyl group is crucial for kinase inhibition, the target compound’s chloroethanol moiety could serve as a precursor for prodrugs or chiral ligands .

Biological Activity

2-Chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol, also known by its CAS number 1175975-55-9, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

The compound has the following chemical properties:

• Molecular Formula : C$_{11}$H$_{13}$ClO
• Molecular Weight : 196.67 g/mol
• Density : 1.205 g/cm³
• Boiling Point : 335.7 °C

These properties suggest that the compound is stable at room temperature and may exhibit significant solubility in organic solvents.

Antibacterial Activity

The antibacterial properties of similar chlorinated compounds have been documented in various studies. For example, a review highlighted the effectiveness of certain chlorinated derivatives against bacterial strains. Although specific data on 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is sparse, it is hypothesized that its structural characteristics may confer similar antibacterial properties.

The mechanism by which chlorinated compounds exert their biological effects often involves interaction with cellular targets such as enzymes or DNA. For instance, chlorinated compounds can interfere with DNA replication or protein synthesis in pathogens, leading to cell death or growth inhibition.

Case Studies and Research Findings

Several studies have explored the synthesis and potential applications of chlorinated indene derivatives:

• Synthesis and Characterization : Research has focused on synthesizing various indene derivatives and assessing their biological activities. The synthesis typically involves multi-step reactions to achieve the desired chlorinated compound with high purity.
• Antimicrobial Studies : A study examining the antimicrobial efficacy of similar compounds noted significant inhibition against Gram-positive and Gram-negative bacteria, suggesting that structural modifications could enhance activity against specific pathogens.
• Computational Studies : Computational modeling has been utilized to predict the binding affinity of these compounds to various biological targets, aiding in the rational design of more potent derivatives.